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Compound of Interest |

Compound Name: 3-Ethoxy-2-methylaniline
CAS No.: 111185-04-7
Cat. No.: B3045654
. J

Executive Safety Summary

STOP AND READ: 3-Ethoxy-2-methylaniline belongs to the class of substituted anilines
(alkoxy-toluidines). These compounds are deceptive; they are often high-boiling liquids that do
not appear immediately volatile, yet they possess potent skin permeability and hematological
toxicity (Methemoglobinemia).

Critical "Do Not" List:

o DO NOT mix with acids in the waste stream. While anilines are basic, mixing with strong
acids in a waste container generates significant heat (exothermic neutralization) and can
pressurize containers.

« DO NOT mix with oxidizers (e.g., nitric acid, peroxides). Aromatic amines are hypergolic with
strong oxidizers; this is an immediate fire/explosion hazard.

e DO NOT dispose of down the drain.[1] This compound is highly toxic to aquatic life and
persists in water systems.[2]

Chemical Profile & Hazard Identification

To dispose of this chemical safely, you must understand what makes it dangerous.
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Property Value | Characteristic Operational Implication

Nitrogen-containing waste

) Aromatic Amine (Alkoxy- requires specific incineration
Chemical Class )
substituted) parameters to prevent NOx
release.

Requires leak-proof,
Physical State Liquid (typically) secondary containment during

transport.

Classified as Ignitable under
Flash Point > 60°C (Combustible) certain conditions; keep away

from heat sources.

Oxidizes hemoglobin to

methemoglobin, preventing

Major Toxicity Methemoglobinemia )
oxygen transport. Cyanosis
(blue skin) is a late sign.
Nitrile gloves are often
insufficient for prolonged
. . contact. Double-gloving or
Skin Absorption HIGH

Silver Shield® laminate gloves
are recommended for spill

cleanup.

Waste Segregation Decision Matrix

The following logic flow ensures you select the correct waste stream and prevent incompatible
chemical reactions.
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Waste: 3-Ethoxy-2-methylaniline
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Contains Halogens?
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(Non-Halogenated)

Stream B: Halogenated Waste
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Figure 1: Waste Stream Decision Matrix. Ensure segregation from oxidizers regardless of the

chosen stream.

Step-by-Step Disposal Protocol
Phase 1: Preparation & Self-Validation

* Objective: Ensure the waste container is chemically compatible and the waste is stable.
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e The "Self-Validating" Step: Before adding 3-Ethoxy-2-methylaniline to any existing waste
container, perform a pH check of the destination container.

o If pH < 4 (Acidic):STOP. Do not add the amine. Use a separate, empty container.

o If pH > 7 (Basic/Neutral): Proceed, provided no oxidizers are present.

Phase 2: Containerization

o Select Container: Use HDPE (High-Density Polyethylene) or Glass (Amber preferred). Avoid
metal containers as amines can corrode certain alloys over time or react with residual metal
salts.

o Labeling: Affix a hazardous waste label immediately.
o Constituents: Write "3-Ethoxy-2-methylaniline" (do not use abbreviations).
o Hazard Checkboxes: Check "Toxic" and "Combustible/Flammable".

o Transfer: Use a dedicated funnel. Do not decant directly from a heavy stock bottle to avoid
splashing.

Phase 3: Storage & Pickup

e Secondary Containment: Place the waste bottle in a polyethylene tray capable of holding
110% of the volume.

o Location: Store in a Satellite Accumulation Area (SAA) inside a fume hood or a ventilated
cabinet. Never store near nitric acid or perchloric acid.

o Disposal Path: This waste must be sent for High-Temperature Incineration. The nitrogen
content requires facilities equipped with scrubbers to handle NOx emissions.

Emergency Spill Response Workflow

In the event of a spill outside the fume hood, execute this protocol immediately.
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1. ALERT & EVACUATE
(Notify Lab Personnel)

2. DON PPE 3. CONTAIN
(Resp. Protection + Silver Shield) (Use Vermiculite/Sand dams)

(Do NOT use paper towels)

5. DECONTAMINATE 6. DISPOSE
(Soap/Water Wash) (Label as Hazardous Debris)

Click to download full resolution via product page

Figure 2: Spill Response Loop. Note: Paper towels can increase surface area for evaporation;

use inert absorbents like vermiculite or clay.

Regulatory & Transport Data

When preparing the waste manifest for your Environmental Health & Safety (EHS) team or

external contractor, use the following classifications.

Regulatory Body

Parameter

Classification Code /
Instruction

EPA (RCRA)

Waste Code

D001 (Ignitable) if FP < 60°C.
If not ignitable, manage as
Non-RCRA Regulated
Hazardous Waste (unless
TCLP proves toxicity). Best
Practice: Treat as Hazardous.

DOT (Shipping)

UN Number

UN 2810 (Toxic liquid, organic,
n.o.s.) or UN 1547 (Aniline -

use only if pure/closest match).

DOT (Shipping)

Proper Shipping Name

Toxic liquid, organic, n.o.s. (3-

Ethoxy-2-methylaniline)

DOT (Shipping)

Hazard Class

6.1 (Toxic Substances)

DOT (Shipping)

Packing Group

[l (Minor Danger) or Il
(Medium Danger) - Consult

SDS specific to concentration.

Note on RCRA: While specific isomers of alkoxy-anilines are not always explicitly "U-Listed"

(like Aniline U012), they almost always fail the Toxicity Characteristic or are regulated under
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state-specific "Right-to-Know" laws as hazardous organic waste. Always default to "Hazardous
Waste" classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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